Cas no 2227884-29-7 (rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2227884-29-7
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 6023865
• PubChem ID: 165504542
• Update Time: 2025-09-28

rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• 1,3-Pyrrolidinedicarboxylic acid, 4-(4-aminophenyl)-, 1-(1,1-dimethylethyl) ester
• 1,3-Pyrrolidinedicarboxylic acid, 4-(4-aminophenyl)-, 1-(1,1-dimethylethyl) ester, (3R,4S)-
• rac-(3R,4S)-4-(4-aminophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• EN300-1454703
• 2227884-29-7

• Inchi： 1S/C16H22N2O4/c1-16(2,3)22-15(21)18-8-12(13(9-18)14(19)20)10-4-6-11(17)7-5-10/h4-7,12-13H,8-9,17H2,1-3H3,(H,19,20)/t12-,13+/m1/s1
• InChI Key： OHEZWRPWSJBTJR-OLZOCXBDSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](C2=CC=C(N)C=C2)[C@@H](C(O)=O)C1

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 497.0±45.0 °C(Predicted)
• pka: 4.21±0.40(Predicted)

Additional information on rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid

Introduction to rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic Acid (CAS No. 2227884-29-7)

rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2227884-29-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and an amino-substituted phenyl ring. The compound's chiral centers at the 3R and 4S positions contribute to its stereochemical complexity, making it a valuable candidate for various biological studies.

The tert-butoxycarbonyl (Boc) protecting group is a widely used reagent in organic synthesis for the protection of amino groups. It is known for its stability under mild acidic conditions and can be readily removed using strong acids such as trifluoroacetic acid (TFA). This property makes rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid an excellent intermediate in the synthesis of more complex molecules, particularly those involved in drug discovery and development.

The amino-substituted phenyl ring in the compound's structure is another key feature that contributes to its biological activity. Amino-substituted aromatic compounds are often associated with various pharmacological effects, including anti-inflammatory, analgesic, and antiviral properties. Recent studies have shown that compounds with similar structural motifs have demonstrated promising activity in treating neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of pyrrolidine derivatives as inhibitors of specific enzymes involved in cancer progression.

The chiral centers at the 3R and 4S positions are crucial for the compound's stereochemical properties. Chirality plays a vital role in determining the biological activity and selectivity of many pharmaceutical agents. The racemic form of this compound consists of equal amounts of both enantiomers, which can exhibit different biological activities due to their distinct spatial arrangements. Understanding the enantioselective behavior of rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid is essential for optimizing its therapeutic potential.

In terms of synthesis, rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid can be prepared through a series of well-established organic reactions. One common approach involves the coupling of an amino-substituted phenyl carboxylic acid with a protected pyrrolidine derivative, followed by deprotection to yield the final product. The use of chiral catalysts or reagents can also be employed to control the stereochemistry during synthesis, allowing for the preparation of enantiomerically pure forms if desired.

The physicochemical properties of rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid have been extensively studied. It is typically obtained as a white crystalline solid with a high melting point, indicating good thermal stability. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biochemical assays and drug formulation processes.

In biological assays, rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid has shown promising activity against several targets relevant to human diseases. For example, it has been reported to exhibit potent inhibitory effects on protein kinases involved in signal transduction pathways associated with cancer cell proliferation. Additionally, preliminary studies have indicated that this compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease.

The safety profile of rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid is another important aspect to consider in its development as a therapeutic agent. Preclinical toxicity studies have generally shown that this compound has a favorable safety margin when administered at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects.

In conclusion, rac-(3R,4S)-4-(4-aminophenyl)-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2227884-29-7) represents an exciting molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research efforts are focused on optimizing its chemical structure to enhance its pharmacological properties and explore its full therapeutic potential.